Cas no 10199-58-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester)
10199-58-3 structure
Product Name:1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester
CAS No:10199-58-3
MF:C8H12N2O2
MW:168.193081855774
CID:3558153
PubChem ID:3395224
Update Time:2025-04-22
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester
- DTXSID201255313
- AKOS003880871
- ethyl 3,5-dimethylpyrazole-1-carboxylate
- 10199-58-3
- CMLDBU00003400
- ethyl 3,5-dimethyl-1H-pyrazole-1-carboxylate
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- Inchi: 1S/C8H12N2O2/c1-4-12-8(11)10-7(3)5-6(2)9-10/h5H,4H2,1-3H3
- InChI Key: FCMOCPGMNHGHNB-UHFFFAOYSA-N
- SMILES: N1(C(OCC)=O)C(C)=CC(C)=N1
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 44.1Ų
1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
10199-58-3 (1H-Pyrazole-1-carboxylic acid, 3,5-dimethyl-, ethyl ester) Related Products
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- 863504-84-1(tert-butyl 3-aminopyrazole-1-carboxylate)
- 85264-33-1((3,5-Dimethyl-1H-pyrazol-1-yl)methanol)
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- 121669-70-3(Tert-butyl 4-iodo-1H-pyrazole-1-carboxylate)
- 219503-81-8(Tert-butyl 6-amino-1H-indazole-1-carboxylate)
- 146941-98-2(1H-Indazole-1-carboxylicacid, 3-methyl-, methyl ester)
- 122606-07-9(1H-Pyrazole,1-(ethoxymethyl)-3,5-dimethyl-)
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